![molecular formula C28H22N2O4 B2973076 3-(1-naphthamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide CAS No. 888448-25-7](/img/structure/B2973076.png)
3-(1-naphthamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-naphthamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide, also known as NEB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. NEB belongs to the benzofuran class of compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have shown significant cell growth inhibitory effects on various types of cancer cells, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
Antibacterial and Antifungal Properties
These compounds have been reported to possess antibacterial and antifungal activities, which could be valuable in developing new antimicrobial agents .
Anti-inflammatory and Analgesic Effects
The anti-inflammatory and analgesic properties of benzofuran compounds could lead to new treatments for inflammatory diseases and pain management .
Antidepressant Potential
Some benzofuran derivatives have shown promise as antidepressants, which could be explored further for mental health therapies .
Antioxidative Properties
The antioxidative activity of these compounds suggests potential applications in preventing oxidative stress-related diseases .
Antiviral Activity
Benzofuran derivatives have also been studied for their antiviral properties, which could contribute to the development of new antiviral drugs .
properties
IUPAC Name |
N-(2-ethoxyphenyl)-3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22N2O4/c1-2-33-24-17-8-6-15-22(24)29-28(32)26-25(21-13-5-7-16-23(21)34-26)30-27(31)20-14-9-11-18-10-3-4-12-19(18)20/h3-17H,2H2,1H3,(H,29,32)(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSQXQCCFVTTZSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-naphthamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.